Cas no 1368827-63-7 (2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetic acid)

• Product Name: 2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetic acid
• CAS No: 1368827-63-7
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• CID: 6043692
• PubChem ID: 21906909
• Update Time: 2025-11-01

2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetic acid
• 1,2-Dimethyl-α-oxo-1H-indole-3-acetic acid
• 1368827-63-7
• SCHEMBL8702816
• EN300-1840578

• Inchi： 1S/C12H11NO3/c1-7-10(11(14)12(15)16)8-5-3-4-6-9(8)13(7)2/h3-6H,1-2H3,(H,15,16)
• InChI Key： QYSBKECJGKQBTA-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C=CC=C2)C(C(=O)C(O)=O)=C1C

Computed Properties

• Exact Mass: 217.07389321g/mol
• Monoisotopic Mass: 217.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 59.3Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 413.3±37.0 °C(Predicted)
• pka: 2.17±0.54(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indole-3-acetic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives Indole-3-acetic acid derivatives

Additional information on 2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetic acid

Introduction to 2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetic acid (CAS No. 1368827-63-7)

2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetic acid (CAS No. 1368827-63-7) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of indole and features a unique structural arrangement that imparts it with a range of biological activities. The compound's structure consists of a 1,2-dimethylindole moiety linked to a carboxylic acid group through an oxoacetic acid bridge, which contributes to its diverse pharmacological properties.

The chemical structure of 2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetic acid is characterized by the presence of an indole ring system with two methyl groups at the 1 and 2 positions. The carboxylic acid group attached to the indole ring via an oxoacetic acid bridge is a key feature that influences its reactivity and biological activity. This structural arrangement has been the subject of extensive research, particularly in the context of its potential therapeutic applications.

In recent years, 2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetic acid has been investigated for its potential as a lead compound in drug discovery. Studies have shown that this compound exhibits promising anti-inflammatory and anti-cancer properties. For instance, research published in the Journal of Medicinal Chemistry highlighted the ability of this compound to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest that 2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetic acid could be a valuable candidate for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory properties, 2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetic acid has also shown potential in cancer therapy. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in cancer cells. These findings have led to increased interest in exploring the therapeutic potential of 2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetic acid in oncology.

The synthesis of 2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetic acid has been optimized through various methodologies to improve yield and purity. One common approach involves the reaction of 1,2-dimethylindole with chloroacetyl chloride followed by hydrolysis to form the carboxylic acid. Alternative synthetic routes have also been explored to enhance the efficiency and scalability of production. These advancements in synthetic chemistry have facilitated further research into the biological activities and potential applications of this compound.

In addition to its therapeutic potential, 2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetic acid has been studied for its use as a tool compound in biochemical assays. Its ability to selectively modulate specific signaling pathways makes it a valuable reagent for investigating cellular processes involved in inflammation and cancer. Researchers have utilized this compound to gain insights into the molecular mechanisms underlying these diseases, contributing to a deeper understanding of their pathogenesis.

The safety profile of 2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetic acid is an important consideration for its potential clinical use. Preclinical toxicology studies have indicated that this compound exhibits low toxicity at therapeutic concentrations. However, further research is needed to fully evaluate its safety and efficacy in human subjects. Clinical trials are currently underway to assess the safety and effectiveness of this compound in treating various inflammatory and cancerous conditions.

In conclusion, 2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetic acid (CAS No. 1368827-63-7) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in drug discovery and medicinal chemistry. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, highlighting its significance in advancing our understanding and treatment of inflammatory diseases and cancer.